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Compound of Interest

Compound Name: Lachnone A

Cat. No.: B021906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Lachnone A, a novel chromone derivative isolated from the filamentous fungus Lachnum sp.

BCC 2424. This document consolidates available data on its structural characteristics,

spectroscopic profile, and biological context to serve as a foundational resource for

researchers in natural product chemistry, drug discovery, and related scientific fields.

Core Physical and Chemical Properties
Lachnone A is a structurally unique chromone derivative. Its fundamental properties have

been determined through a series of analytical techniques, providing a clear profile of the

molecule.

Table 1: Physical and Chemical Properties of Lachnone
A
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Property Value Source

Appearance Colorless needles [1]

Molecular Formula C₁₅H₁₆O₅ [1]

Molecular Weight 276.28 g/mol [1]

Melting Point 218-220 °C [1]

Optical Rotation [α]²⁵D +10.0 (c 0.1, MeOH) [1]

Spectroscopic Data
The structural elucidation of Lachnone A was accomplished through comprehensive

spectroscopic analysis. The following tables summarize the key data obtained from ¹H NMR,

¹³C NMR, and mass spectrometry.

Table 2: ¹H NMR Spectroscopic Data for Lachnone A
(500 MHz, CDCl₃)
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Position δ (ppm) Multiplicity J (Hz)

3 4.36 d 12.5

3 3.96 d 12.5

5 6.13 s

7 6.09 d 2.0

9 6.09 d 2.0

11 1.43 s

1'-OH 5.75 br s

2' 2.80 dd 17.0, 4.5

2' 2.69 dd 17.0, 2.5

3' 4.62 m

4' 2.03 m

4' 1.79 m

Table 3: ¹³C NMR Spectroscopic Data for Lachnone A
(125 MHz, CDCl₃)
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Position δ (ppm)

2 165.2

3 68.9

4 106.0

4a 162.2

5 96.9

6 164.9

7 95.9

8 158.1

8a 102.9

9 24.5

10 76.5

11 24.5

1' 175.8

2' 41.2

3' 67.8

4' 30.9

Mass Spectrometry
High-resolution mass spectrometry (HRMS) confirmed the molecular formula of Lachnone A.

HR-ESI-MS:m/z 277.1025 [M+H]⁺ (Calculated for C₁₅H₁₇O₅, 277.1025)[1]

Experimental Protocols
The isolation and structural elucidation of Lachnone A involved a series of detailed

experimental procedures.
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Fungal Material and Fermentation
The fungus Lachnum sp. BCC 2424 was cultured on potato dextrose agar at 25 °C for 7 days.

The mycelial plugs were then transferred to 250 mL Erlenmeyer flasks containing 50 mL of a

liquid medium (20 g/L glucose, 5 g/L peptone, 3 g/L yeast extract, and 3 g/L malt extract) and

incubated on a rotary shaker at 150 rpm and 25 °C for 7 days to produce a seed culture. A 10%

(v/v) of this seed culture was used to inoculate 1.0 L flasks, each containing 200 mL of the

same liquid medium. The production culture was incubated under the same conditions for 30

days.

Isolation and Purification
The fungal mycelia were separated from the culture broth by filtration. The mycelia were

extracted with CH₂Cl₂ and the broth was extracted with EtOAc. The combined extracts were

concentrated under reduced pressure to yield a crude extract. This crude extract was then

subjected to a series of chromatographic separations, including vacuum liquid chromatography

(VLC) over silica gel, followed by further purification using Sephadex LH-20 column

chromatography and preparative thin-layer chromatography (TLC) to yield pure Lachnone A.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a Bruker AVANCE 500

spectrometer operating at 500 MHz for ¹H and 125 MHz for ¹³C, using CDCl₃ as the solvent.

Chemical shifts are reported in ppm (δ) and referenced to the solvent signals.

Mass Spectrometry: High-resolution mass spectra were obtained on a Bruker APEX II FT-

ICR mass spectrometer using electrospray ionization (ESI).

Optical Rotation: Optical rotation was measured on a Perkin-Elmer 341 polarimeter.

Melting Point: Melting points were determined on a Fisher-Johns melting point apparatus

and are uncorrected.

Logical Relationships and Workflows
The following diagrams illustrate the key processes involved in the study of Lachnone A.
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Figure 1. Experimental workflow for the isolation and characterization of Lachnone A.
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Conclusion
This technical guide provides a consolidated source of information on the physical and

chemical properties of Lachnone A. The detailed data and experimental protocols presented

herein are intended to facilitate further research into the biological activities and potential

applications of this novel natural product. The unique chromone structure of Lachnone A
makes it an interesting target for synthetic chemistry and a candidate for further investigation in

drug development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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